Cas no 210755-92-3 (benzyl N-(hepta-1,6-dien-4-yl)carbamate)

• Product Name: benzyl N-(hepta-1,6-dien-4-yl)carbamate
• CAS No: 210755-92-3
• MF: C₁₅H₁₉NO₂
• MW: 245.31686425209
• CID: 3907700
• PubChem ID: 11806911
• Update Time: 2025-06-12

benzyl N-(hepta-1,6-dien-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [1-(2-propenyl)-3-butenyl]-, phenylmethyl ester
• benzyl N-(hepta-1,6-dien-4-yl)carbamate
• EN300-28277920
• 210755-92-3

• Inchi： 1S/C15H19NO2/c1-3-8-14(9-4-2)16-15(17)18-12-13-10-6-5-7-11-13/h3-7,10-11,14H,1-2,8-9,12H2,(H,16,17)
• InChI Key： OPHWHVUKPKQMDZ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC(CC=C)CC=C)=O

Computed Properties

• Exact Mass: 245.141578849Da
• Monoisotopic Mass: 245.141578849Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-(hepta-1,6-dien-4-yl)carbamate

Comprehensive Overview of Benzyl N-(hepta-1,6-dien-4-yl)carbamate (CAS No. 210755-92-3)

Benzyl N-(hepta-1,6-dien-4-yl)carbamate (CAS No. 210755-92-3) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry, pharmaceuticals, and material science. This compound, characterized by its unique carbamate functional group and diene structure, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular formula, C₁₅H₁₉NO₂, and distinct chemical properties make it a valuable asset for researchers exploring novel polymerization techniques, drug delivery systems, and bioactive molecule development.

In recent years, the demand for Benzyl N-(hepta-1,6-dien-4-yl)carbamate has surged due to its potential applications in green chemistry and sustainable synthesis. As environmental concerns dominate global discourse, chemists are increasingly focusing on eco-friendly alternatives to traditional reagents. This compound’s ability to participate in click chemistry reactions and metal-free catalysis aligns perfectly with these trends. Moreover, its role in the development of biodegradable polymers has made it a topic of interest for industries aiming to reduce plastic waste.

The synthesis of Benzyl N-(hepta-1,6-dien-4-yl)carbamate typically involves the reaction of hepta-1,6-dien-4-amine with benzyl chloroformate under controlled conditions. This process highlights the compound’s relevance in organic synthesis and its utility in constructing N-protected amino derivatives. Researchers have also explored its use in peptide coupling reactions, where its stability and reactivity offer advantages over conventional reagents. These attributes have led to its inclusion in studies targeting anticancer agents and antimicrobial peptides.

From a commercial perspective, Benzyl N-(hepta-1,6-dien-4-yl)carbamate is often sought after by pharmaceutical companies and academic institutions. Its CAS No. 210755-92-3 serves as a critical identifier in chemical databases, ensuring accurate procurement and regulatory compliance. The compound’s compatibility with high-throughput screening platforms further enhances its appeal for drug discovery programs. Additionally, its potential in photodynamic therapy and nanomaterial fabrication has sparked interdisciplinary collaborations.

Safety and handling of Benzyl N-(hepta-1,6-dien-4-yl)carbamate require adherence to standard laboratory protocols. While not classified as hazardous, proper storage in a cool, dry environment is recommended to maintain its stability. The compound’s MSDS (Material Safety Data Sheet) provides detailed guidelines for its use, emphasizing the importance of personal protective equipment (PPE) during handling. These precautions align with the broader industry shift toward responsible chemical management and lab safety.

In conclusion, Benzyl N-(hepta-1,6-dien-4-yl)carbamate (CAS No. 210755-92-3) represents a multifaceted tool for modern chemists. Its applications span from medicinal chemistry to material innovation, reflecting the dynamic nature of chemical research. As scientific inquiry continues to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and environmental sustainability. For researchers and industry professionals alike, understanding its properties and potential is essential for driving future advancements.